Cas no 333437-34-6 (2-(Piperidine-1-carbonyl)cyclohexanecarboxylic acid)
2-(Piperidine-1-carbonyl)cyclohexanecarboxylic acid is a bicyclic organic compound featuring both a piperidine and cyclohexane carboxylate moiety, offering versatile reactivity for synthetic applications. Its structure enables functionalization at multiple sites, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The piperidine ring contributes to enhanced solubility and bioavailability, while the carboxyl group allows for further derivatization, such as amidation or esterification. This compound is particularly useful in the development of bioactive molecules due to its rigid yet modifiable framework. High purity grades ensure consistent performance in research and industrial processes, supporting its use in complex organic transformations.
333437-34-6 structure
Product Name:2-(Piperidine-1-carbonyl)cyclohexanecarboxylic acid
CAS No:333437-34-6
MF:C13H21NO3
MW:239.310744047165
CID:1087141
PubChem ID:3133161
Update Time:2025-05-27
2-(Piperidine-1-carbonyl)cyclohexanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Piperidine-1-carbonyl)cyclohexanecarboxylic acid
- 2-(1-Piperidinylcarbonyl)cyclohexanecarboxylic acid
- 2-(Piperidin-1-ylcarbonyl)cyclohexanecarboxylic acid
- cyclohexanecarboxylic acid, 2-(1-piperidinylcarbonyl)-
- DB-260185
- 2-(PIPERIDINOCARBONYL)-1-CYCLOHEXANECARBOXYLIC ACID
- 333437-34-6
- Oprea1_610632
- Oprea1_794383
- AKOS000138542
- CS-0358871
- 2-(piperidine-1-carbonyl)cyclohexane-1-carboxylic acid
- AKOS016194952
-
- MDL: MFCD00596127
- Inchi: 1S/C13H21NO3/c15-12(14-8-4-1-5-9-14)10-6-2-3-7-11(10)13(16)17/h10-11H,1-9H2,(H,16,17)
- InChI Key: HNJPLFABNAMDGK-UHFFFAOYSA-N
- SMILES: O=C(C1CCCCC1C(=O)O)N1CCCCC1
Computed Properties
- Exact Mass: 239.15223
- Monoisotopic Mass: 239.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 444.1±38.0 °C at 760 mmHg
- Flash Point: 222.4±26.8 °C
- PSA: 57.61
- Vapor Pressure: 0.0±2.3 mmHg at 25°C
2-(Piperidine-1-carbonyl)cyclohexanecarboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(Piperidine-1-carbonyl)cyclohexanecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P482773-2.5mg |
2-(Piperidine-1-carbonyl)cyclohexanecarboxylic Acid |
333437-34-6 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P482773-5mg |
2-(Piperidine-1-carbonyl)cyclohexanecarboxylic Acid |
333437-34-6 | 5mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P482773-25mg |
2-(Piperidine-1-carbonyl)cyclohexanecarboxylic Acid |
333437-34-6 | 25mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429541-1g |
2-(Piperidine-1-carbonyl)cyclohexane-1-carboxylic acid |
333437-34-6 | 98% | 1g |
¥1137.00 | 2024-05-18 |
2-(Piperidine-1-carbonyl)cyclohexanecarboxylic acid Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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